Cas no 11-30-3 (rel-(2R,3aR,6aS,8aS,12aS,12bR,13bS)-3a-hydroxy-2-methoxy-6a,9,9,12a-tetramethyl-2,3,3a,6a,7,8,8a,9,10,11,12,12a,12b,13b-tetradecahydro-4H-benzo[a]furo[3,2-j]xanthen-4-one)

• Product Name: rel-(2R,3aR,6aS,8aS,12aS,12bR,13bS)-3a-hydroxy-2-methoxy-6a,9,9,12a-tetramethyl-2,3,3a,6a,7,8,8a,9,10,11,12,12a,12b,13b-tetradecahydro-4H-benzo[a]furo[3,2-j]xanthen-4-one
• CAS No: 11-30-3
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 172427
• PubChem ID: 637177
• Update Time: 2025-04-19

rel-(2R,3aR,6aS,8aS,12aS,12bR,13bS)-3a-hydroxy-2-methoxy-6a,9,9,12a-tetramethyl-2,3,3a,6a,7,8,8a,9,10,11,12,12a,12b,13b-tetradecahydro-4H-benzo[a]furo[3,2-j]xanthen-4-one Chemical and Physical Properties

Names and Identifiers

• rel-(2R,3aR,6aS,8aS,12aS,12bR,13bS)-3a-hydroxy-2-methoxy-6a,9,9,12a-tetramethyl-2,3,3a,6a,7,8,8a,9,10,11,12,12a,12b,13b-tetradecahydro-4H-benzo[a]furo[3,2-j]xanthen-4-one
• rel-(2R,3aR,6aS,8aS,12aS,12bR,13bS)-3a-hydroxy-2-methoxy-6a,9,9,12a-tetramethyl-2,3,3a,6a,7,8,8a,9,10,11,12,12a,12b,13b-tetra
• 11-30-3
• CHEMBL465615
• (1R,4S,6R,8R,13S,16S,21S)-8-hydroxy-6-methoxy-13,17,17,21-tetramethyl-5,12-dioxapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-2,10-dien-9-one
• BDBM50269747
• InChI=1/C24H34O5/c1-21(2)8-6-9-22(3)16(21)7-10-23(4)17(22)11-14-15(29-23)12-18(25)24(26)13-19(27-5)28-20(14)24/h11-12,16-17,19-20,26H,6-10,13H2,1-5H3/t16-,17+,19+,20-,22-,23-,24-/m0/s
• Hyrtenone A
• 4H-benzo[a]furo[3,2-j]xanthen-4-one, 2,3,3a,6a,7,8,8a,9,10,11,12,12a,12b,13b-tetradecahydro-3a-hydroxy-2-methoxy-6a,9,9,12a-tetramethyl-, (2R,3aR,6aS,8aS,12aS,12bR,13bS)-
• DTXSID60348415

• Inchi： 1S/C24H34O5/c1-21(2)8-6-9-22(3)16(21)7-10-23(4)17(22)11-14-15(29-23)12-18(25)24(26)13-19(27-5)28-20(14)24/h11-12,16-17,19-20,26H,6-10,13H2,1-5H3/t16-,17+,19+,20-,22-,23-,24-/m0/s1
• InChI Key： CMULOZRGTMXKCI-YIKRVMLOSA-N
• SMILES： O1C2=CC([C@]3(C[C@H](OC)O[C@H]3C2=C[C@H]2[C@]1(C)CC[C@H]1C(C)(C)CCC[C@@]12C)O)=O

Computed Properties

• Exact Mass: 402.24072
• Monoisotopic Mass: 402.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 971.4°Cat760mmHg
• Flash Point: 288.1°C
• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans